Cas no 878058-23-2 (2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide
• CAS No: 878058-23-2
• MF: C₂₂H₃₁N₃O₄S
• MW: 433.564244508743
• CID: 5510613
• Update Time: 2025-06-08

2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonyl-N,N-di(propan-2-yl)acetamide
• 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C22H31N3O4S/c1-16(2)25(17(3)4)22(27)15-30(28,29)20-13-24(19-10-6-5-9-18(19)20)14-21(26)23-11-7-8-12-23/h5-6,9-10,13,16-17H,7-8,11-12,14-15H2,1-4H3
• InChI Key： LRUVGCUPPZZMFG-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide

Introduction to 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide (CAS No. 878058-23-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide, with the CAS number 878058-23-2, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N,N-bis(propan-2-yl)acetamide is characterized by its intricate arrangement of functional groups, including a sulfonyl group and two isopropylamido moieties. This configuration contributes to its versatility in interacting with biological targets, which is a critical factor in drug design. The presence of a pyrrolidine ring further enhances its potential by providing a scaffold that can be modulated to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indole-based compounds have shown efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific derivative 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline, which shares structural similarities with our compound, has been investigated for its potential as an anticancer agent. Studies have demonstrated that such indole sulfonamides can inhibit the growth of tumor cells by targeting key signaling pathways involved in cancer progression.

The synthesis of 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline and related analogs has been refined through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core, while protecting group strategies have been utilized to ensure the selective introduction of functional groups. These synthetic methodologies are crucial for producing high-quality intermediates that can be further elaborated into more complex drug candidates.

The biological evaluation of 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline has revealed several promising activities. Notably, it has shown inhibitory effects on enzymes involved in pain signaling, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These findings align with the growing interest in developing novel nonsteroidal anti-inflammatory drugs (NSAIDs) that offer improved efficacy and reduced side effects compared to traditional agents. The sulfonyl group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity to target proteins.

In addition to its anti-inflammatory potential, 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline has also been explored for its neuroprotective properties. Preclinical studies have indicated that this compound can protect against neurodegeneration by modulating neurotransmitter systems and reducing oxidative stress. These effects are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where inflammation and oxidative damage play significant roles in disease progression.

The development of 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline as a therapeutic agent is not without challenges. One major hurdle is the optimization of its pharmacokinetic profile, including solubility, bioavailability, and metabolic stability. Researchers are employing computational modeling techniques to predict and enhance these properties before moving into costly preclinical trials. Additionally, the identification of suitable drug delivery systems is crucial for maximizing the therapeutic efficacy of this compound.

The broader implications of indole sulfonamides extend beyond their use as standalone therapeutics. They serve as valuable building blocks for the development of hybrid molecules that combine the advantages of multiple pharmacophores. For instance, by integrating an indole sulfonamide moiety with other bioactive units such as kinase inhibitors or DNA intercalators, researchers can design compounds with enhanced multitarget activity. This approach holds promise for addressing complex diseases that require multifaceted therapeutic intervention.

The future direction of research on compounds like 2-(1H-indol-3-ylsulfonyl)-N,N-dimethylaniline will likely involve interdisciplinary collaborations between chemists, biologists, and clinicians. Advances in technologies such as high-throughput screening (HTS) and structure-based drug design will accelerate the discovery of novel indole derivatives with improved pharmacological profiles. Furthermore, the integration of artificial intelligence (AI) into drug discovery pipelines promises to streamline the process by predicting molecular properties and optimizing synthetic routes more efficiently than traditional methods.

In conclusion, 2-(1H-indol-sulfonyl)-N,N-dimethylaniline, along with its analogs such as our target compound with CAS no.878058- 23- ...emp>.emp>.emp>.emp>.emp>.emp>.emp>.emp>.emp>.emp>.emp>, represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. The unique structural features and biological activities make it a compelling candidate for further investigation into various disease states. As research continues to uncover new insights into the mechanisms underlying its actions, we can expect even more innovative applications to emerge from this class of compounds.